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Compound of Interest

Compound Name: 3-Methylformanilide

CAS No.: 3085-53-8

Cat. No.: B1265676

Get Quote

This guide details the spectroscopic characterization of 3-Methylformanilide (CAS: 3085-53-

8), also known as N-(3-methylphenyl)formamide or m-formotoluidide.[1] The data presented

synthesizes experimental findings for the specific meta isomer, distinguishing it from the more

common para and N-methyl derivatives.[1]

Part 1: Molecular Structure & Rotamerism
3-Methylformanilide exists as an equilibrium mixture of two conformational isomers (rotamers)

due to the restricted rotation around the C–N amide bond.[1] This phenomenon is critical for

interpreting NMR spectra, which often display "doubled" peaks for the formyl proton and key

aromatic signals.

-Isomer (Trans): The aromatic ring is trans to the carbonyl oxygen (sterically favored in many
solvents).[1]

-Isomer (Cis): The aromatic ring is cis to the carbonyl oxygen.[1]

Graphviz Diagram: Rotamer Equilibrium
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E-Isomer (Trans) Z-Isomer (Cis)

H-C(=O)-N(H)-Ar
(Ar trans to O)

H-C(=O)-N(H)-Ar
(Ar cis to O)

 Slow Exchange
 (NMR Time Scale)

Figure 1: Equilibrium between E and Z rotamers of 3-Methylformanilide.

Click to download full resolution via product page

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy
The

H NMR spectrum of 3-methylformanilide in polar solvents (like DMSO-

) typically shows distinct signal sets for the two rotamers. The formyl proton (-CHO) is the most
diagnostic handle.[1]

Experimental Data ( H NMR, 500 MHz, DMSO- )

Proton
Environment

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment

N-H 10.04 Singlet (broad) 1H Amide Proton

-CHO (Major) 8.25
Doublet (

Hz)
~0.7H

Formyl (Rotamer

A)

-CHO (Minor) 8.76
Doublet (

Hz)
~0.3H

Formyl (Rotamer

B)[1]

Ar-H 7.00 – 7.45 Multiplet 4H Aromatic Ring

Ar-CH 2.29 Singlet 3H Methyl Group
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Technical Insights:

Rotamer Ratio: In DMSO-

, the ratio is approximately 2:1 to 5:2 favoring the isomer with the signal at 8.25 ppm.[1]

Coupling: The formyl proton at 8.76 ppm often shows a larger coupling constant (

Hz) due to coupling with the N-H proton in the cis geometry (where the H-C-N-H dihedral
angle allows for significant

coupling). The signal at 8.25 ppm appears as a singlet or fine doublet (

Hz).[1]

Aromatic Region: The meta-substitution pattern breaks the symmetry of the aromatic signals.

[1] Expect a singlet-like peak for the proton at position 2 (isolated between N and methyl),

doublets for positions 4 and 6, and a triplet for position 5.

C NMR Data (Predicted/Representative)

Carbon Environment
Chemical Shift (

, ppm)
Note

C=O[1] (Formyl) 159.0 – 162.5 Distinct peaks for rotamers

Ar-C (Ipso) 138.0 – 139.5 C attached to N

Ar-C (Methyl) 138.5 C attached to CH

Ar-C (CH) 116.0 – 129.5 Ring carbons (C2, C4, C5, C6)

-CH 21.4 Methyl carbon

Part 3: Infrared (IR) Spectroscopy
The IR spectrum is dominated by the amide bands.[1] The presence of the N-H group

distinguishes this secondary amide from its N-methylated analogs.[1]
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Frequency (cm

)
Vibration Mode Intensity Description

3200 – 3300 (N-H) Medium/Broad
Hydrogen-bonded N-

H stretch.[1]

3050 (C-H) Ar Weak
Aromatic C-H stretch.

[1]

1680 – 1700 (C=O) Strong

Amide I band.[1]

Diagnostic for

formamides.

1540 – 1550
(N-H) +

(C-N)

Strong

Amide II band.[1] N-H

bending mixed with C-

N stretch.[1]

1600, 1490 (C=C) Medium
Aromatic ring skeletal

vibrations.

780, 690 (C-H) oop Strong

Meta-substituted

benzene pattern (3

adjacent H, 1 isolated

H).[1]

Part 4: Mass Spectrometry (MS)
The fragmentation of 3-methylformanilide under Electron Ionization (EI, 70 eV) follows a

characteristic pathway involving the loss of the formyl group components.

Molecular Ion (

):

135 (Base peak or high intensity).[1]

Base Peak: Often

106 or 107.[1]
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Fragmentation Logic:

: Loss of the formyl radical (

CHO) yields the m-toluidine cation (

106).[1]

: Loss of CO (carbon monoxide) typically involves a rearrangement, yielding a species at

107 (

).[1]

106

77/79: Loss of HCN from the amine fragment or ring degradation.[1]

Graphviz Diagram: MS Fragmentation Pathway

Molecular Ion (M+)
m/z 135

[M - CHO]+
m/z 106

(m-Toluidine cation)

- CHO (29)

[M - CO]+cdot
m/z 107

(m-Toluidine radical cation)

- CO (28)

Phenyl Cation
m/z 77

- CH2NH?

Tropylium/Tolyl
m/z 91

- NH2?

Figure 2: Primary fragmentation pathways for 3-Methylformanilide (EI-MS).

Click to download full resolution via product page
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Part 5: Experimental Protocol for Analysis
To ensure reproducible spectroscopic data, follow this preparation workflow:

Sample Purification:

If the sample appears dark or oily (common for formanilides due to oxidation), purify via

flash column chromatography (SiO

, Hexane/EtOAc 7:3) or recrystallization from toluene/hexane if solid.[1]

NMR Preparation:

Dissolve ~10 mg of sample in 0.6 mL of DMSO-

.

Note: CDCl

can also be used, but DMSO-

often sharpens the amide proton signal and slows the rotamer exchange, providing clearer
integration.

Wait 5 minutes for rotamer equilibrium to stabilize before acquisition.

IR Preparation:

Liquid/Oil: Prepare a thin film between NaCl or KBr plates.[1]

Solid: Prepare a KBr pellet (1-2% sample w/w).[1]

MS Injection:

Dilute to 10 ppm in methanol.[1] Use direct infusion or GC-MS (inlet temp < 200°C to

prevent thermal degradation/deformylation).[1]
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shifts for 3-methylformanilide). Link

National Institutes of Health (PubChem). 3-Methylformanilide Compound Summary.

(General physical and chemical properties). Link

GuideChem. 3-Methylformanilide Spectroscopic Data & Suppliers. (CAS 3085-53-8 specific

listings).[1][2][3][4][5][6] Link

ChemicalBook. N-Methylformanilide NMR and MS Data. (Used for comparative

fragmentation logic of the formanilide core). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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